![molecular formula C13H21N3O2 B6280955 2'-(propan-2-yl)-6',7'-dihydro-2'H-spiro[piperidine-4,5'-pyrano[3,2-c]pyrazole]-7'-ol CAS No. 2377035-57-7](/img/no-structure.png)
2'-(propan-2-yl)-6',7'-dihydro-2'H-spiro[piperidine-4,5'-pyrano[3,2-c]pyrazole]-7'-ol
Overview
Description
2'-(propan-2-yl)-6',7'-dihydro-2'H-spiro[piperidine-4,5'-pyrano[3,2-c]pyrazole]-7'-ol is a useful research compound. Its molecular formula is C13H21N3O2 and its molecular weight is 251.3. The purity is usually 93.
BenchChem offers high-quality 2'-(propan-2-yl)-6',7'-dihydro-2'H-spiro[piperidine-4,5'-pyrano[3,2-c]pyrazole]-7'-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2'-(propan-2-yl)-6',7'-dihydro-2'H-spiro[piperidine-4,5'-pyrano[3,2-c]pyrazole]-7'-ol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '2'-(propan-2-yl)-6',7'-dihydro-2'H-spiro[piperidine-4,5'-pyrano[3,2-c]pyrazole]-7'-ol' involves the synthesis of the piperidine and pyrano[3,2-c]pyrazole rings separately, followed by their spiro-fusion and subsequent hydroxylation.", "Starting Materials": [ "2-bromo-1-(propan-2-yl)butane", "4-hydroxypiperidine", "3,4-dihydropyran", "hydrazine hydrate", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sodium bicarbonate", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium borohydride", "sodium sulfate", "magnesium sulfate", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 4-(propan-2-yl)piperidine\n- React 2-bromo-1-(propan-2-yl)butane with 4-hydroxypiperidine in the presence of potassium carbonate and DMF to obtain 4-(propan-2-yl)piperidine.\n\nStep 2: Synthesis of pyrano[3,2-c]pyrazole\n- React 3,4-dihydropyran with hydrazine hydrate in ethanol to obtain 3,4-dihydropyrazole.\n- React 3,4-dihydropyrazole with ethyl acetoacetate in the presence of sodium ethoxide to obtain pyrazolone.\n- React pyrazolone with acetic anhydride and sodium bicarbonate to obtain pyrazolone acetate.\n- React pyrazolone acetate with sodium hydroxide and hydrogen peroxide to obtain pyrazolone carboxylic acid.\n- React pyrazolone carboxylic acid with hydrazine hydrate in acetic acid to obtain pyrazolone hydrazide.\n- React pyrazolone hydrazide with ethyl acetoacetate in ethanol to obtain pyrano[3,2-c]pyrazole.\n\nStep 3: Synthesis of compound '2'-(propan-2-yl)-6',7'-dihydro-2'H-spiro[piperidine-4,5'-pyrano[3,2-c]pyrazole]-7'-ol'\n- React 4-(propan-2-yl)piperidine with pyrano[3,2-c]pyrazole in the presence of sodium borohydride to obtain the spiro-fused compound.\n- React the spiro-fused compound with hydrogen peroxide in acetic acid to obtain the hydroxylated compound." ] } | |
CAS RN |
2377035-57-7 |
Product Name |
2'-(propan-2-yl)-6',7'-dihydro-2'H-spiro[piperidine-4,5'-pyrano[3,2-c]pyrazole]-7'-ol |
Molecular Formula |
C13H21N3O2 |
Molecular Weight |
251.3 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
